Cas no 1153845-34-1 (1H-Pyrazole-4-carboxylic acid diethylamide)

• Product Name: 1H-Pyrazole-4-carboxylic acid diethylamide
• CAS No: 1153845-34-1
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5205896
• Update Time: 2026-03-06

1H-Pyrazole-4-carboxylic acid diethylamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid diethylamide
• N,N-diethyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C8H13N3O/c1-3-11(4-2)8(12)7-5-9-10-6-7/h5-6H,3-4H2,1-2H3,(H,9,10)
• InChI Key： WWOPMQYOVBAZCA-UHFFFAOYSA-N
• SMILES： N1C=C(C(N(CC)CC)=O)C=N1

Additional information on 1H-Pyrazole-4-carboxylic acid diethylamide

Introduction to 1H-Pyrazole-4-carboxylic acid diethylamide (CAS No. 1153845-34-1)

1H-Pyrazole-4-carboxylic acid diethylamide, with the CAS number 1153845-34-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structure of 1H-Pyrazole-4-carboxylic acid diethylamide makes it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 1H-Pyrazole-4-carboxylic acid diethylamide consists of a pyrazole ring with a carboxylic acid group and two ethyl amide substituents. This configuration imparts specific physicochemical properties that are crucial for its biological activity. The compound is highly soluble in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in various experimental settings, including in vitro and in vivo studies.

Recent research has highlighted the potential of 1H-Pyrazole-4-carboxylic acid diethylamide in several therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. Studies have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key targets for the treatment of inflammatory conditions such as arthritis and other autoimmune disorders. The selective inhibition of COX enzymes by 1H-Pyrazole-4-carboxylic acid diethylamide suggests its potential as a safer alternative to nonsteroidal anti-inflammatory drugs (NSAIDs), which are known for their side effects, particularly gastrointestinal issues.

In addition to its anti-inflammatory properties, 1H-Pyrazole-4-carboxylic acid diethylamide has also been investigated for its anticonvulsant activity. Preclinical studies have demonstrated that this compound can effectively reduce seizure frequency and duration in animal models of epilepsy. The mechanism underlying this activity is believed to involve modulation of GABAergic neurotransmission, which plays a crucial role in maintaining neuronal excitability. These findings suggest that 1H-Pyrazole-4-carboxylic acid diethylamide could be a promising candidate for the development of new anticonvulsant drugs.

The pharmacokinetic profile of 1H-Pyrazole-4-carboxylic acid diethylamide has also been studied extensively. Research indicates that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, it has been shown to have low toxicity and minimal side effects, which are important considerations for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1H-Pyrazole-4-carboxylic acid diethylamide in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties consistent with preclinical data. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, 1H-Pyrazole-4-carboxylic acid diethylamide (CAS No. 1153845-34-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory and neurological disorders. Ongoing research and clinical trials will further elucidate its potential benefits and pave the way for its use in clinical practice.